Cas no 1209060-64-9 (3-methoxy-1-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1H-pyrazole-4-carboxamide)
3-methoxy-1-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1H-pyrazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-methoxy-1-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1H-pyrazole-4-carboxamide
- 3-methoxy-1-methyl-N-[(1-propan-2-ylpiperidin-4-yl)methyl]pyrazole-4-carboxamide
- 1209060-64-9
- AKOS024520420
- F5831-6120
- N-((1-isopropylpiperidin-4-yl)methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
- VU0522157-1
- 3-methoxy-1-methyl-N-{[1-(propan-2-yl)piperidin-4-yl]methyl}-1H-pyrazole-4-carboxamide
-
- Inchi: 1S/C15H26N4O2/c1-11(2)19-7-5-12(6-8-19)9-16-14(20)13-10-18(3)17-15(13)21-4/h10-12H,5-9H2,1-4H3,(H,16,20)
- InChI Key: FIPBFFGSVGNPMA-UHFFFAOYSA-N
- SMILES: N1(C)C=C(C(NCC2CCN(C(C)C)CC2)=O)C(OC)=N1
Computed Properties
- Exact Mass: 294.20557608g/mol
- Monoisotopic Mass: 294.20557608g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 59.4Ų
3-methoxy-1-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1H-pyrazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5831-6120-2μmol |
3-methoxy-1-methyl-N-{[1-(propan-2-yl)piperidin-4-yl]methyl}-1H-pyrazole-4-carboxamide |
1209060-64-9 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F5831-6120-5μmol |
3-methoxy-1-methyl-N-{[1-(propan-2-yl)piperidin-4-yl]methyl}-1H-pyrazole-4-carboxamide |
1209060-64-9 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5831-6120-1mg |
3-methoxy-1-methyl-N-{[1-(propan-2-yl)piperidin-4-yl]methyl}-1H-pyrazole-4-carboxamide |
1209060-64-9 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F5831-6120-2mg |
3-methoxy-1-methyl-N-{[1-(propan-2-yl)piperidin-4-yl]methyl}-1H-pyrazole-4-carboxamide |
1209060-64-9 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F5831-6120-3mg |
3-methoxy-1-methyl-N-{[1-(propan-2-yl)piperidin-4-yl]methyl}-1H-pyrazole-4-carboxamide |
1209060-64-9 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5831-6120-4mg |
3-methoxy-1-methyl-N-{[1-(propan-2-yl)piperidin-4-yl]methyl}-1H-pyrazole-4-carboxamide |
1209060-64-9 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F5831-6120-5mg |
3-methoxy-1-methyl-N-{[1-(propan-2-yl)piperidin-4-yl]methyl}-1H-pyrazole-4-carboxamide |
1209060-64-9 | 5mg |
$103.5 | 2023-09-09 |
3-methoxy-1-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1H-pyrazole-4-carboxamide Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 3-methoxy-1-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1H-pyrazole-4-carboxamide
Comprehensive Overview of 3-methoxy-1-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1H-pyrazole-4-carboxamide (CAS No. 1209060-64-9)
3-methoxy-1-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1H-pyrazole-4-carboxamide (CAS No. 1209060-64-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole-carboxamide backbone and piperidine substitution, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to binding affinity and selectivity in biological systems.
The molecular structure of 3-methoxy-1-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1H-pyrazole-4-carboxamide includes a methoxy group at the 3-position and a methyl group at the 1-position of the pyrazole ring. These modifications are critical for enhancing the compound's stability and interaction with target proteins. The propan-2-yl (isopropyl) substitution on the piperidine ring further influences its lipophilicity, which is a key factor in pharmacokinetic properties such as absorption and distribution.
In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapies. 3-methoxy-1-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1H-pyrazole-4-carboxamide has been studied in the context of enzyme inhibition and receptor binding, with potential implications for treating metabolic and neurological disorders. Its CAS No. 1209060-64-9 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research.
One of the most discussed topics in the scientific community is the compound's potential role in central nervous system (CNS) drug development. The piperidine moiety is a common pharmacophore in CNS-active compounds, and its presence in this molecule suggests possible applications in neuropharmacology. Additionally, the pyrazole-carboxamide scaffold is known for its versatility in medicinal chemistry, often serving as a building block for kinase inhibitors and GPCR ligands.
From a synthetic chemistry perspective, the preparation of 3-methoxy-1-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1H-pyrazole-4-carboxamide involves multi-step organic reactions, including amide coupling and N-alkylation. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which are essential for subsequent biological testing. The compound's CAS No. 1209060-64-9 is often referenced in patent literature, highlighting its proprietary significance.
Another area of interest is the compound's potential in cancer research. The pyrazole core is a prominent feature in many anticancer agents, and modifications like the methoxy and methyl groups can fine-tune its activity. Preliminary studies suggest that 3-methoxy-1-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1H-pyrazole-4-carboxamide may interact with specific cell signaling pathways, making it a candidate for further investigation in oncology.
In summary, 3-methoxy-1-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1H-pyrazole-4-carboxamide (CAS No. 1209060-64-9) represents a promising compound with diverse applications in drug discovery. Its structural complexity and functional groups make it a valuable subject for ongoing research, particularly in the fields of neuropharmacology, enzyme modulation, and cancer therapeutics. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for innovative studies.
1209060-64-9 (3-methoxy-1-methyl-N-{1-(propan-2-yl)piperidin-4-ylmethyl}-1H-pyrazole-4-carboxamide) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)